Cas no 2244083-76-7 (Imidazo[1,2-a]pyridine-2-carboxylic acid, 3,6-dichloro-, hydrazide)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxylic acid, 3,6-dichloro-, hydrazide
• CAS No: 2244083-76-7
• MF: C₈H₆Cl₂N₄O
• MW: 245.065438747406
• CID: 5174704
• Update Time: 2025-08-04

Imidazo[1,2-a]pyridine-2-carboxylic acid, 3,6-dichloro-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3,6-dichloro-, hydrazide

• Inchi： 1S/C8H6Cl2N4O/c9-4-1-2-5-12-6(8(15)13-11)7(10)14(5)3-4/h1-3H,11H2,(H,13,15)
• InChI Key： KHDSWDUHIYDAIK-UHFFFAOYSA-N
• SMILES： C12=NC(C(NN)=O)=C(Cl)N1C=C(Cl)C=C2

Additional information on Imidazo[1,2-a]pyridine-2-carboxylic acid, 3,6-dichloro-, hydrazide

Imidazo[1,2-a]pyridine-2-carboxylic Acid, 3,6-Dichloro-, Hydrazide (CAS No. 2244083-76-7)

The compound Imidazo[1,2-a]pyridine-2-carboxylic acid, 3,6-dichloro-, hydrazide, identified by the CAS number 2244083-76-7, is a specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and versatile reactivity. The presence of the hydrazide group and the dichloro substitution pattern on the imidazo[1,2-a]pyridine ring introduces specific functional characteristics that make this compound a subject of interest in contemporary research.

The molecular structure of Imidazo[1,2-a]pyridine-2-carboxylic acid is characterized by a fused bicyclic system comprising an imidazole ring fused to a pyridine ring. The substitution at positions 3 and 6 with chlorine atoms imparts electronic and steric effects that can influence the compound's reactivity and stability. The hydrazide group (-NHNH₂) attached to the carboxylic acid moiety further enhances its functional versatility, making it a potential candidate for various chemical transformations and bioactive applications.

Recent studies have explored the synthesis and characterization of Imidazo[1,2-a]pyridine derivatives, including the dichloro-hydrazide derivative under consideration. Researchers have employed diverse synthetic methodologies to construct this compound, leveraging both traditional organic synthesis techniques and modern catalytic processes. For instance, one approach involves the cyclization of appropriately substituted precursors under controlled conditions to form the imidazo[1,2-a]pyridine core. Subsequent chlorination and hydrazide formation steps yield the final product.

The physical and chemical properties of this compound are critical for its application in various fields. The presence of electron-withdrawing groups like chlorine atoms can influence the molecule's solubility, stability, and reactivity. Experimental data indicate that this compound exhibits moderate solubility in polar solvents such as water and methanol, while being relatively insoluble in non-polar solvents like hexane or dichloromethane. Its thermal stability has been assessed through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), revealing a decomposition temperature above 250°C under nitrogen atmosphere.

In terms of biological activity, preliminary assays have demonstrated that Imidazo[1,2-a]pyridine-2-carboxylic acid derivatives possess potential anti-inflammatory and antioxidant properties. These findings suggest that this class of compounds could serve as leads for drug discovery programs targeting chronic inflammatory diseases or oxidative stress-related conditions.

The synthesis of this compound has been optimized through recent advancements in catalytic chemistry. For example, researchers have utilized transition metal catalysts to facilitate key steps in its construction, such as cyclization reactions or selective chlorination processes. These innovations have not only improved the overall yield but also reduced reaction times compared to conventional methods.

In addition to its direct applications in pharmaceuticals and agrochemicals, this compound is also being explored for its potential role in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials with tailored functionalities.

In conclusion, Imidazo[1,2-a]pyridine-2-carboxylic acid, particularly its dichloro-hydrazide derivative (CAS No. 2244083-76-7), represents a promising molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemistry.